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Compound of Interest

Compound Name:
N-(2-Aminoethyl)-4-

methylbenzenesulfonamide

Cat. No.: B125896 Get Quote

Technical Support Center: N-(2-Aminoethyl)-4-
methylbenzenesulfonamide
Welcome to the technical support guide for N-(2-Aminoethyl)-4-methylbenzenesulfonamide
(CAS: 14316-16-6). This document, prepared by our Senior Application Scientists, provides in-

depth guidance on the stability, storage, and handling of this reagent to ensure the integrity and

reproducibility of your experiments.

Quick Reference Data
For experienced users, the following table summarizes the essential physical and storage

information for N-(2-Aminoethyl)-4-methylbenzenesulfonamide.
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Parameter Value Source(s)

CAS Number 14316-16-6 [1][2][3][4]

Molecular Formula C₉H₁₄N₂O₂S [1][2][3][4]

Molecular Weight ~214.29 g/mol [1][4]

Physical Form Solid, powder [3][5]

Melting Point 122-126 °C [3]

Recommended Storage

2-8°C (Refrigerated), Protect

from light, Store under inert

gas

[1][2][6]

Incompatibilities Strong oxidizing agents [7]

Primary Hazards
Irritant, Harmful if swallowed,

Corrosive
[4][7]

Frequently Asked Questions (FAQs)
This section addresses the most common inquiries regarding the handling and storage of N-(2-
Aminoethyl)-4-methylbenzenesulfonamide.

Q1: What is the optimal storage temperature for this compound?

A: For long-term stability, we strongly recommend storing N-(2-Aminoethyl)-4-
methylbenzenesulfonamide at 2-8°C in a refrigerator.[1][6] While some suppliers may ship

the product at ambient temperature and list "room temperature" as a storage condition for short

durations[2][3], the presence of a primary amine functional group makes the compound

susceptible to slow degradation over time at higher temperatures. Refrigeration minimizes the

rate of these potential reactions, preserving the compound's purity for the duration of its shelf

life.

Q2: Is N-(2-Aminoethyl)-4-methylbenzenesulfonamide sensitive to light?

A: Yes. The benzenesulfonamide moiety can be susceptible to photochemical reactions.

Multiple suppliers explicitly recommend protecting the compound from light.[1] To prevent
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potential photodegradation, always store the vial in a dark place, such as its original packaging

box or an amber vial, inside the refrigerator.

Q3: The datasheet mentions storing under an "inert atmosphere." Is this step critical?

A: Yes, this is a critical recommendation for ensuring long-term stability.[2][3] N-(2-
Aminoethyl)-4-methylbenzenesulfonamide has two amine groups that can react with

atmospheric components. The primary amine is susceptible to oxidation and can also react

with atmospheric carbon dioxide to form carbamates. Storing the solid compound under an

inert gas like argon or nitrogen displaces moisture and oxygen, significantly inhibiting these

degradation pathways. For labs that do not have a glovebox, we recommend backfilling the vial

with an inert gas after each use.

Q4: How should I handle the compound upon receipt?

A: Upon receiving the vial, visually inspect the contents for any discoloration or change in

appearance. The compound should be a white to off-white solid.[3][5] Immediately transfer it to

a designated 2-8°C storage location, protected from light. The workflow below illustrates the

ideal handling process.
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Caption: Reagent Handling and Storage Workflow.
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Troubleshooting Guide
This guide provides solutions to common issues encountered during experimentation.
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Problem Encountered Probable Cause(s) Recommended Solution(s)

Inconsistent or non-

reproducible experimental

results.

Compound Degradation: The

reagent may have degraded

due to improper storage

(exposure to heat, light,

moisture, or oxygen).

1. Verify Storage: Confirm that

the compound has been

consistently stored at 2-8°C,

protected from light, and under

an inert atmosphere.[1][2] 2.

Use a Fresh Aliquot: If

possible, use a new, unopened

vial of the compound. 3.

Perform Quality Control: If the

problem persists, consider

analytical validation of the

compound's purity (e.g., via

LC-MS or melting point

analysis[3]).

The compound appears

clumpy, discolored, or has a

different texture.

Moisture Contamination: The

primary amine group is

hygroscopic. Absorbed water

can lead to clumping and may

accelerate hydrolytic

degradation pathways.

1. Prevent Contamination:

Always allow the vial to

equilibrate to room

temperature before opening to

prevent condensation from

forming inside. 2. Handle

Quickly: Minimize the time the

vial is open to the atmosphere.

3. Discard if Necessary: If

significant discoloration or

clumping is observed, it is best

to discard the reagent and use

a fresh supply to avoid

compromising experimental

results.

Difficulty dissolving the

compound in a chosen solvent.

Incorrect Solvent or Saturation:

The compound may have

limited solubility in your chosen

solvent, or you may be

attempting to create a

supersaturated solution. While

1. Solvent Selection: Attempt

dissolution in polar solvents

such as water, ethanol, or

methanol.[8] Gentle warming

or sonication may assist

dissolution. 2. Follow Protocol:
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specific solubility data is

limited, synthesis methods

suggest solubility in polar

solvents.[8]

Refer to the stock solution

preparation protocol below for

a validated method. 3. Check

for Degradation: Degraded or

impure material may exhibit

different solubility

characteristics.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol provides a step-by-step method for preparing a stock solution of N-(2-
Aminoethyl)-4-methylbenzenesulfonamide. Adherence to safety precautions is mandatory.

Safety Precautions:

This compound is classified as an irritant and is harmful if swallowed.[4] It may also cause

respiratory irritation.[4]

Always handle this compound inside a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.[7]

Materials:

N-(2-Aminoethyl)-4-methylbenzenesulfonamide (MW: 214.29 g/mol )[4]

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Appropriate volumetric flasks and pipettes

Vortex mixer and/or sonicator

Procedure:
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Pre-Weighing Preparation: Remove the vial of N-(2-Aminoethyl)-4-
methylbenzenesulfonamide from its 2-8°C storage. Allow it to sit unopened on the bench

for at least 20-30 minutes to fully equilibrate to room temperature. This prevents atmospheric

moisture from condensing on the cold solid.

Weighing: In a chemical fume hood, carefully weigh out 2.14 mg of the compound and place

it into a clean, appropriately sized glass vial or tube.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the vial containing the compound. This

will yield a final concentration of 10 mM.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If any solid particles

remain, place the vial in a sonicator bath for 5-10 minutes. Visually inspect the solution

against a light source to ensure complete dissolution. The solution should be clear and free

of particulates.

Storage of Stock Solution: For short-term use (1-2 weeks), the stock solution can be stored

at 2-8°C. For long-term storage, aliquot the stock solution into smaller, single-use volumes

and store at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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